Cas no 2225144-86-3 (2-(3-azidopropanamido)-2-cyclopropylacetic acid)

• Product Name: 2-(3-azidopropanamido)-2-cyclopropylacetic acid
• CAS No: 2225144-86-3
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 6406344
• PubChem ID: 137963972
• Update Time: 2025-06-08

2-(3-azidopropanamido)-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidopropanamido)-2-cyclopropylacetic acid
• 2-(3-Azidopropanoylamino)-2-cyclopropylacetic acid
• 2225144-86-3
• EN300-1716143

• Inchi： 1S/C8H12N4O3/c9-12-10-4-3-6(13)11-7(8(14)15)5-1-2-5/h5,7H,1-4H2,(H,11,13)(H,14,15)
• InChI Key： RNYUTOFTEDUVCB-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(CCN=[N+]=[N-])=O)=O

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Additional information on 2-(3-azidopropanamido)-2-cyclopropylacetic acid

Comprehensive Overview of 2-(3-azidopropanamido)-2-cyclopropylacetic acid (CAS No. 2225144-86-3)

In the rapidly evolving field of chemical research and pharmaceutical development, 2-(3-azidopropanamido)-2-cyclopropylacetic acid (CAS No. 2225144-86-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropylacetic acid backbone and azidopropanamido functional group, offers versatile applications in drug discovery, bioconjugation, and material science. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and reactivity, particularly in click chemistry and peptide synthesis.

The compound’s azide group is a key feature, enabling efficient bioorthogonal reactions, which are critical for labeling biomolecules without interfering with native biological processes. This property aligns with current trends in precision medicine and targeted drug delivery, where minimal invasiveness and high specificity are paramount. Additionally, its cyclopropyl ring contributes to enhanced metabolic stability, making it a valuable scaffold for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

From an industrial perspective, 2-(3-azidopropanamido)-2-cyclopropylacetic acid is gaining traction in the development of biodegradable polymers and smart materials. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—resonates with the global push toward sustainability. Laboratories and manufacturers are also leveraging its properties for high-throughput screening and combinatorial chemistry, addressing the growing demand for accelerated drug discovery pipelines.

Frequently asked questions about this compound include its solubility profile, storage conditions, and optimal reaction protocols. For instance, users often search for "How to handle azide-containing compounds safely?" or "What solvents are compatible with 2-(3-azidopropanamido)-2-cyclopropylacetic acid?" These queries reflect practical concerns in laboratory settings, underscoring the need for detailed technical documentation and safety guidelines.

In summary, 2-(3-azidopropanamido)-2-cyclopropylacetic acid (CAS No. 2225144-86-3) represents a multifaceted tool for modern chemistry. Its applications span from cutting-edge therapeutics to sustainable material design, driven by its robust chemical framework and alignment with industry trends. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing challenges across multiple scientific disciplines.